Cas no 2223050-86-8 (1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one)

1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one is a boronic ester derivative featuring a fluorinated phenyl group and a pyrrolidinone moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the dioxaborolane group enhances stability and handling under ambient conditions, while the fluorine substituent can influence reactivity and electronic properties in downstream applications. Its well-defined structure and compatibility with palladium-catalyzed transformations make it a valuable reagent in pharmaceutical and materials science research. The compound is typically handled under inert conditions to preserve its boronate functionality.
1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one structure
2223050-86-8 structure
Product Name:1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one
CAS No:2223050-86-8
MF:C16H21BFNO3
MW:305.15224814415
CID:5223168
Update Time:2025-10-28

1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-FLUOROPHENYL]PYRROLIDIN-2-ONE
    • 2-Pyrrolidinone, 1-[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
    • 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one
    • Inchi: 1S/C16H21BFNO3/c1-15(2)16(3,4)22-17(21-15)12-8-7-11(10-13(12)18)19-9-5-6-14(19)20/h7-8,10H,5-6,9H2,1-4H3
    • InChI Key: ZKUVSASCTSRXMI-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(B3OC(C)(C)C(C)(C)O3)C(F)=C2)CCCC1=O

1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F411320-50mg
1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one
2223050-86-8
50mg
$173.00 2023-05-18
TRC
F411320-250mg
1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one
2223050-86-8
250mg
$775.00 2023-05-18
TRC
F411320-500mg
1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one
2223050-86-8
500mg
$ 1200.00 2023-09-07

Additional information on 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one

Comprehensive Analysis of 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one (CAS No. 2223050-86-8)

The compound 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one (CAS No. 2223050-86-8) is a highly specialized boron-containing organic molecule with significant applications in pharmaceutical research and material science. Its unique structure, featuring a pyrrolidin-2-one core and a dioxaborolane moiety, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers.

Recent trends in drug discovery highlight the growing demand for boronic acid derivatives, such as this compound, due to their role in developing targeted therapies. The fluoro and boronate ester functional groups in this molecule are particularly noteworthy, as they enhance its reactivity and stability, making it ideal for high-throughput screening and medicinal chemistry applications. These attributes align with the increasing interest in precision medicine and bioconjugation techniques.

From a synthetic perspective, the CAS No. 2223050-86-8 compound is often explored in the context of organoboron chemistry. Its tetramethyl-1,3,2-dioxaborolane group is a protected form of boronic acid, which is crucial for palladium-catalyzed reactions. Researchers frequently search for stable boron reagents to improve yield and selectivity in complex syntheses, and this compound fits the bill perfectly.

In material science, the 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one has potential applications in organic electronics and polymer chemistry. Its ability to participate in cross-coupling reactions makes it a candidate for designing conjugated polymers, a hot topic in flexible electronics and optoelectronic devices. This aligns with the surge in searches for advanced materials and sustainable technologies.

Quality control and analytical characterization of this compound are critical for its use in research. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify its purity and structure. These methods are frequently queried by lab technicians and quality assurance professionals, underscoring the importance of reproducible synthetic protocols.

In summary, 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one (CAS No. 2223050-86-8) is a versatile compound with broad applications in pharmaceuticals, material science, and catalysis. Its relevance to cutting-edge research topics like targeted drug delivery and organic electronics ensures its continued importance in scientific innovation.

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